Cas no 1805352-45-7 (Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate)

• Product Name: Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate
• CAS No: 1805352-45-7
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4808051
• Update Time: 2025-10-28

Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-2-16-9(15)6-4(8(11)12)3-5(13)7(10)14-6/h3,8H,2H2,1H3
• InChI Key： UDSPXZVEGYCKES-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)OCC)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate

Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805352-45-7): An Overview of Its Synthesis, Properties, and Applications

Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805352-45-7) is a versatile compound with significant potential in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloro, difluoromethyl, and iodo group, as well as an ester functionality. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate typically involves several steps, each designed to introduce the specific functional groups in a controlled manner. One common synthetic route begins with the preparation of 2-chloro-5-(difluoromethyl)pyridine, which can be achieved through the reaction of 2-chloro-5-bromopyridine with difluoromethylzinc chloride. The resulting compound is then iodinated to introduce the iodo group, followed by esterification to form the final product. This multi-step process requires careful optimization to ensure high yields and purity.

Recent research has highlighted the importance of Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate in the development of novel pharmaceuticals. For instance, studies have shown that compounds derived from this intermediate exhibit potent biological activities, including antiviral and anticancer properties. One notable example is its use in the synthesis of antiviral agents targeting RNA viruses, such as influenza and coronaviruses. The difluoromethyl group in particular has been found to enhance the antiviral activity by improving the compound's ability to inhibit viral replication.

In addition to its pharmaceutical applications, Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate has also found use in the agrochemical industry. The presence of the iodo group and the ester functionality makes it an excellent starting material for the synthesis of herbicides and fungicides. These compounds are designed to selectively target specific pests while minimizing environmental impact. Recent advancements in green chemistry have further enhanced the sustainability of these applications by optimizing synthetic routes to reduce waste and energy consumption.

The physical and chemical properties of Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate have been extensively studied to understand its behavior in various environments. It is a solid at room temperature with a melting point typically ranging from 70°C to 80°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, but has limited solubility in water. These properties make it suitable for use in both liquid-phase and solid-phase reactions.

The stability of Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate under different conditions is another critical aspect that has been investigated. It is generally stable under standard laboratory conditions but may undergo degradation when exposed to strong acids or bases. Additionally, exposure to high temperatures or prolonged exposure to light can lead to decomposition. Therefore, it is recommended to store this compound in a cool, dry place away from direct sunlight and reactive chemicals.

In terms of safety and handling, while Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate is not classified as a hazardous material under current regulations, standard precautions should be taken when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in a well-ventilated area, and following good laboratory practices (GLPs). Proper disposal methods should also be followed to ensure environmental safety.

The future prospects for Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical structure and versatile reactivity. For example, recent studies have focused on using this intermediate in the development of novel materials with enhanced properties for use in electronics and energy storage devices.

In conclusion, Ethyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805352-45-7) is a multifaceted compound with significant potential across various fields of chemistry and biology. Its unique structure and properties make it an invaluable tool for researchers working on new drug discovery, agrochemical development, and advanced materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.